molecular formula C6H7ClN2O2 B8793309 2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one

2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one

Cat. No. B8793309
M. Wt: 174.58 g/mol
InChI Key: OMXQZFRQKBMKMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one

Molecular Formula

C6H7ClN2O2

Molecular Weight

174.58 g/mol

IUPAC Name

2-chloro-5-methoxy-3-methylpyrimidin-4-one

InChI

InChI=1S/C6H7ClN2O2/c1-9-5(10)4(11-2)3-8-6(9)7/h3H,1-2H3

InChI Key

OMXQZFRQKBMKMW-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C(=CN=C1Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

128 g (0.9 mol) of MeI was added dropwise to the suspension of 2-chloro-5-methoxypyrimidin-4(3H)-one (74 g, crude, about 0.3 mol) and Cs2CO3 (195 g, 0.6 mol) in 600 mL of DMF at 0° C. and the reaction mixture was stirred at this temperature for 1 h, then warmed to r.t., and stirred another 1 h. The mixture was poured into water and extracted with EtOAc several times. The extract was washed with water, brine and dried over Na2SO4 before being filtered and concentrated to give a crude product, which was purified by silica gel chromatography to give 31.2 g (71.2%) of 2-chloro-5-methoxy-3-methylpyrimidin-4(3H)-one. 1H-NMR (CDCl3, 400 MHz) δ 7.37 (s, 1H), 3.80 (s, 3H), 3.61 (s, 3H). MS (ESI) m/z (M+H)+ 175.0/176.0.
Name
Quantity
128 g
Type
reactant
Reaction Step One
Quantity
74 g
Type
reactant
Reaction Step One
Quantity
195 g
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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